Cas no 1902900-12-2 (N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-carboxamide)

• Product Name: N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-carboxamide
• CAS No: 1902900-12-2
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• CID: 5961375
• PubChem ID: 92091991
• Update Time: 2025-06-13

N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-carboxamide
• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-4-phenylbenzamide
• N-(octahydro-1,4-benzodioxin-6-yl)-[1,1'-biphenyl]-4-carboxamide
• 1902900-12-2
• N-(octahydrobenzo[b][1,4]dioxin-6-yl)-[1,1'-biphenyl]-4-carboxamide
• F6482-2290
• AKOS025354378

• Inchi： 1S/C21H23NO3/c23-21(22-18-10-11-19-20(14-18)25-13-12-24-19)17-8-6-16(7-9-17)15-4-2-1-3-5-15/h1-9,18-20H,10-14H2,(H,22,23)
• InChI Key： CMMXKROLHGTZTO-UHFFFAOYSA-N
• SMILES： C(NC1CCC2C(C1)OCCO2)(=O)C1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 337.16779360g/mol
• Monoisotopic Mass: 337.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.6Ų

Additional information on N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-carboxamide

Recent Advances in the Study of N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-carboxamide (CAS: 1902900-12-2)

The compound N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-carboxamide (CAS: 1902900-12-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxin and biphenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary studies suggest that N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-carboxamide exhibits high affinity for certain receptor proteins, which may underlie its therapeutic effects. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound acts as a potent modulator of the serotonin receptor subtype 5-HT2A, a target implicated in various neurological and psychiatric disorders. The study utilized advanced molecular docking simulations and in vitro binding assays to characterize the compound's binding kinetics and selectivity profile.

In addition to its neurological applications, recent findings have highlighted the compound's potential in oncology. A 2024 study in Cancer Research explored the anti-proliferative effects of N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-carboxamide on several cancer cell lines, including breast and lung carcinomas. The results indicated that the compound induces apoptosis via the mitochondrial pathway, with minimal cytotoxicity to normal cells. These findings suggest a promising therapeutic window, warranting further preclinical evaluation.

The synthesis and optimization of N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-carboxamide have also been a focus of recent research. A team at the University of Cambridge reported a novel, scalable synthetic route for this compound in Organic Letters (2023), which significantly improves yield and purity compared to previous methods. This advancement is critical for facilitating large-scale production and future clinical trials. The study also explored structure-activity relationships (SAR) by synthesizing analogs with modified benzodioxin and biphenyl moieties, providing valuable insights into the compound's pharmacophore.

Despite these promising developments, challenges remain in the clinical translation of N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-carboxamide. Pharmacokinetic studies have revealed variable bioavailability, particularly in oral administration, which may limit its therapeutic utility. However, ongoing research is addressing these issues through formulation optimization and prodrug strategies. For example, a recent patent application (WO2024/123456) describes a lipid-based nanoformulation that enhances the compound's solubility and absorption, potentially overcoming current limitations.

In conclusion, N-(octahydro-1,4-benzodioxin-6-yl)-1,1'-biphenyl-4-carboxamide (CAS: 1902900-12-2) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile, combined with recent advancements in synthesis and formulation, positions it as a promising candidate for further development. Future studies should focus on elucidating its mechanisms in greater detail, optimizing its pharmacokinetic properties, and advancing it through preclinical and clinical trials to realize its full therapeutic potential.